Cas no 64111-04-2 (Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-)
64111-04-2 structure
Product Name:Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
CAS No:64111-04-2
MF:C11H16O3
MW:196.242943763733
CID:504948
PubChem ID:85909061
Update Time:2025-04-19
Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
- Ko 2618
- 1-(2-(hydroxymethyl)-6-methylphenoxy)propan-2-ol
- Benzenemethanol, 2-(2-hydroxypropoxy)-3-methyl-
- 1-[2-(HYDROXYMETHYL)-6-METHYLPHENOXY]PROPAN-2-OL
- CHEBI:177947
- SA6FY9NRV3
- UNII-SA6FY9NRV3
- 64111-04-2
- 2-(2-Hydroxypropoxy)-3-methylbenzenemethanol
-
- Inchi: 1S/C11H16O3/c1-8-4-3-5-10(6-12)11(8)14-7-9(2)13/h3-5,9,12-13H,6-7H2,1-2H3
- InChI Key: DCGROBWORDXDPU-UHFFFAOYSA-N
- SMILES: O(CC(C)O)C1C(C)=CC=CC=1CO
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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